3,6-dichloro-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C20H16Cl3NO3S2
• Molecular Weight: 488.8 g/mol
• IUPAC Name: 3,6-dichloro-N-[(4-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H16Cl3NO3S2/c21-13-3-1-12(2-4-13)10-24(15-7-8-29(26,27)11-15)20(25)19-18(23)16-6-5-14(22)9-17(16)28-19/h1-6,9,15H,7-8,10-11H2
• InChI Key: AWSLDWBVGBJSJE-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)Cl)C(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl

Description

This compound is a benzothiophene-2-carboxamide derivative featuring three chlorine substituents (at positions 3,6 on the benzothiophene core and the 4-position of the benzyl group) and a sulfone-containing tetrahydrothiophene moiety. However, pharmacological data for this specific compound are absent in the provided evidence, necessitating structural comparisons with analogs to infer properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The target compound belongs to a broader class of heterocyclic carboxamides. Key structural analogs include:

Compound Name	Core Structure	Substituents	Molecular Formula	Molar Mass (g/mol)	CAS Number	Reference
3,6-Dichloro-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-benzothiophene-2-carboxamide (Target)	Benzothiophene	3,6-dichloro; 4-chlorobenzyl; 1,1-dioxidotetrahydrothiophen-3-yl	Not provided	Not provided	Not provided	N/A
N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethoxybenzyl)-3,6-dimethyl-1-benzofuran-2-carboxamide	Benzofuran	3,6-dimethyl; 4-ethoxybenzyl; 1,1-dioxidotetrahydrothiophen-3-yl	C₂₃H₂₆N₂O₅S	466.53	843668-67-7
3-chloro-N-(4-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}cyclohexyl)-6-methyl-1-benzothiophene-2-carboxamide	Benzothiophene (bis)	3-chloro-6-methyl; cyclohexyl linker; dual benzothiophene cores	C₂₆H₂₄Cl₂N₂O₂S₂	531.52	548787-61-7
N-(4-chloro-1,3-benzothiazol-2-yl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	Tetrahydrobenzothiophene	4-chloro-benzothiazole; 6-methyl	C₁₇H₁₅ClN₂OS₂	362.90	438212-59-0

Key Observations:

Core Heterocycle: The target compound and the bis-benzothiophene analog (CAS 548787-61-7) share a benzothiophene core, whereas the benzofuran analog (CAS 843668-67-7) replaces sulfur with oxygen in the aromatic system .

Substituent Profiles: Halogenation: The target compound and the bis-benzothiophene analog both include chloro substituents, which enhance lipophilicity and may improve membrane permeability. However, the target lacks methyl groups present in the bis-benzothiophene and benzofuran analogs, which could reduce steric hindrance . Sulfone vs. Thiophene: The target and benzofuran analog share a 1,1-dioxidotetrahydrothiophen-3-yl group, a sulfone moiety known to enhance metabolic stability and hydrogen-bonding capacity compared to non-oxidized thiophenes .

Linker and N-Substituents: The target uses a 4-chlorobenzyl group, whereas the benzofuran analog substitutes this with a 4-ethoxybenzyl group. The bis-benzothiophene analog employs a cyclohexyl linker, which may restrict rotational freedom compared to the flexible benzyl group in the target .

Physicochemical and Pharmacological Implications

• Molecular Weight and Drug-Likeness :
  The bis-benzothiophene analog (531.52 g/mol) exceeds typical thresholds for oral bioavailability (500 g/mol), whereas the tetrahydrobenzothiophene derivative (362.90 g/mol) falls within the optimal range . The target compound’s molecular weight is unconfirmed but likely comparable to the bis-benzothiophene analog.
• Solubility and Permeability : Chlorine and sulfone groups in the target compound may reduce aqueous solubility but improve membrane penetration. In contrast, the ethoxy group in the benzofuran analog could marginally enhance solubility .